Cas no 1004643-40-6 (4-Amino-1-ethyl-N,N-dimethyl-1H-pyrazole-5-carboxamide)

• Product Name: 4-Amino-1-ethyl-N,N-dimethyl-1H-pyrazole-5-carboxamide
• CAS No: 1004643-40-6
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• MDL: MFCD04969913
• CID: 3059396
• PubChem ID: 7017678
• Update Time: 2025-10-29

4-Amino-1-ethyl-N,N-dimethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-ethyl-N,N-dimethyl-1H-pyrazole-5-carboxamide
• EQB64340
• EN300-229632
• BBL039354
• DB-425995
• 4-amino-2-ethyl-2 h-pyrazole-3-carboxylic acid dimethylamide
• 4-Amino-2-ethyl-2H-pyrazole-3-carboxylic acid dimethylamide
• 1004643-40-6
• CS-0240677
• 4-AMINO-1-ETHYL-N~5~,N~5~-DIMETHYL-1H-PYRAZOLE-5-CARBOXAMIDE
• STK313363
• 4-amino-2-ethyl-N,N-dimethylpyrazole-3-carboxamide
• SCHEMBL7517568
• AKOS000310184
• 4-amino-2-ethyl-2h-pyrazole-3-carboxylic acid dimethyl amide

• MDL： MFCD04969913
• Inchi： 1S/C8H14N4O/c1-4-12-7(6(9)5-10-12)8(13)11(2)3/h5H,4,9H2,1-3H3
• InChI Key： MIFLWFMWDUUYGL-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C=NN1CC)N)N(C)C

Computed Properties

• Exact Mass: 182.11676108Da
• Monoisotopic Mass: 182.11676108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-Amino-1-ethyl-N,N-dimethyl-1H-pyrazole-5-carboxamide

4-Amino-1-ethyl-N,N-dimethyl-1H-pyrazole-5-carboxamide (CAS No. 1004643-40-6): A Comprehensive Overview

4-Amino-1-ethyl-N,N-dimethyl-1H-pyrazole-5-carboxamide (CAS No. 1004643-40-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, with its unique pyrazole backbone, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The molecular structure of 4-Amino-1-ethyl-N,N-dimethyl-1H-pyrazole-5-carboxamide features a pyrazole ring substituted with an amino group at the 4-position, an ethyl group at the 1-position, and a dimethylcarboxamide moiety at the 5-position. This configuration imparts distinct chemical properties, making it a versatile building block for more complex molecules. The compound's CAS No. 1004643-40-6 is a unique identifier that ensures precise referencing in scientific literature and commercial transactions.

One of the most notable applications of 4-Amino-1-ethyl-N,N-dimethyl-1H-pyrazole-5-carboxamide is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The pyrazole core of this compound is a common pharmacophore in many kinase inhibitors, highlighting its importance in modern drug design.

In recent years, the demand for pyrazole derivatives like 4-Amino-1-ethyl-N,N-dimethyl-1H-pyrazole-5-carboxamide has surged due to their broad-spectrum biological activities. These compounds are frequently explored for their antimicrobial, anti-inflammatory, and anticancer properties. The rise of personalized medicine and targeted therapies has further amplified the relevance of such intermediates in pharmaceutical research.

The synthesis of 4-Amino-1-ethyl-N,N-dimethyl-1H-pyrazole-5-carboxamide typically involves multi-step organic reactions, including condensation, cyclization, and functional group modifications. Researchers often optimize these processes to improve yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical applications. Advanced analytical techniques such as NMR, HPLC, and mass spectrometry are employed to characterize and validate the compound's structure.

From a commercial perspective, CAS No. 1004643-40-6 is available through specialized chemical suppliers who cater to the needs of research institutions and pharmaceutical companies. The compound is usually supplied in powder form, with purity levels exceeding 95%, making it suitable for laboratory and industrial use. Its stability under standard storage conditions further enhances its practicality as a research reagent.

The growing interest in 4-Amino-1-ethyl-N,N-dimethyl-1H-pyrazole-5-carboxamide is also reflected in the increasing number of scientific publications and patents citing its use. For instance, recent studies have explored its incorporation into novel drug candidates targeting specific kinases involved in cancer progression. These developments underscore the compound's potential to contribute to next-generation therapeutics.

In addition to its pharmaceutical applications, 4-Amino-1-ethyl-N,N-dimethyl-1H-pyrazole-5-carboxamide is also investigated for its role in agrochemicals. Pyrazole-based compounds are known for their herbicidal and insecticidal properties, and this derivative could offer new avenues for sustainable crop protection solutions. The agricultural sector's focus on eco-friendly and efficient chemicals aligns well with the exploration of such advanced intermediates.

For researchers and industry professionals seeking detailed information about CAS No. 1004643-40-6, reliable sources include chemical databases like PubChem, Reaxys, and SciFinder. These platforms provide comprehensive data on the compound's physical and chemical properties, safety profiles, and synthetic routes. Additionally, regulatory guidelines ensure that its handling and use comply with international safety standards.

The future of 4-Amino-1-ethyl-N,N-dimethyl-1H-pyrazole-5-carboxamide looks promising, with ongoing research uncovering new applications and optimizing its synthesis. As the pharmaceutical and agrochemical industries continue to evolve, the demand for high-quality, specialized intermediates like this compound is expected to grow. Its versatility and potential for innovation make it a valuable asset in the toolkit of modern chemists and researchers.

In summary, 4-Amino-1-ethyl-N,N-dimethyl-1H-pyrazole-5-carboxamide (CAS No. 1004643-40-6) is a compound of significant scientific and industrial interest. Its unique structure and diverse applications position it as a key player in the development of new drugs and agrochemicals. By staying abreast of the latest research and market trends, stakeholders can leverage its potential to drive advancements in their respective fields.